Cas no 591-77-5 (pentane-1,4-diamine)

pentane-1,4-diamine Properties

Names and Identifiers

• 1,4-Diaminopentane
• pentane-1,4-diamine
• 1,4-Diaminopentan
• 1,4-Pentanediamine
• 1-methyl-1,4-butanediamine
• U481
• EN300-213729
• DTXSID40338738
• SCHEMBL726430
• AKOS013405489
• 591-77-5
• +Expand

• MDL： MFCD07787507
• InChIKey： UEICEJLUNGARHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H14N2/c1-5(7)3-2-4-6/h5H,2-4,6-7H2,1H3
• SMILES： NCCCC(N)C

Computed Properties

• Exact Mass: 102.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.115698455g/mol
• Heavy Atom Count: 7
• Complexity: 37.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• LogP: 1.47310
• PSA: 52.04000